(-)-Benzylmethylphenylsilylacetic Acid

• IUPAC Name: 2-(benzyl-methyl-phenylsilyl)acetic acid
• InChI: InChI=1S/C16H18O2Si/c1-19(13-16(17)18,15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2-11H,12-13H2,1H3,(H,17,18)
• InChI Key: JIPQZCPYHVQEIZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](CC1=CC=CC=C1)(CC(=O)O)C2=CC=CC=C2
• Molecular Formula: C16H18O2Si
• DSSTOX Substance ID: DTXSID401216149
• Molecular Weight: 270.40 g/mol
• CAS RN: 95349-35-2, 95373-54-9

Description

(-)-Benzylmethylphenylsilylacetic Acid (BPSA) is a chiral silyl acid derivative of benzylmethylphenylacetic acid (BMPA). It is a widely used reagent in organic synthesis and has a wide range of applications in the pharmaceutical and biotechnological industries. BPSA is an important building block for the synthesis of many compounds, including chiral drugs, and is used in the production of optically active compounds.

Scientific Research Applications

1. Chemical Synthesis and Molecular Structure

• Synthesis and Structural Characterization : (-)-Benzylmethylphenylsilylacetic Acid and its derivatives play a significant role in chemical synthesis. For instance, studies like that by Zaltariov et al. (2016) focus on the synthesis and molecular structure investigation of new benzoic acid derivatives with trimethylsilyl tails. These studies use techniques like X-ray crystallography, FTIR, and NMR for structural confirmation, and also engage in theoretical studies using quantum chemical methods (Zaltariov et al., 2016).

• Catalytic Applications : The compound finds applications in catalysis, as demonstrated by research on rhodium-catalyzed coupling processes. A study by Tobisu et al. (2009) highlights the use of 2-(trimethylsilyl)phenylboronic acid with alkynes in the presence of a rhodium catalyst, leading to the formation of benzosilole derivatives (Tobisu et al., 2009).

2. Analytical Chemistry

• Analytical Methods : In the field of analytical chemistry, the derivatives of this compound are used in methods such as GC-MS for the analysis of various compounds. For example, Zuo et al. (2002) developed a GC-MS method for the separation and characterization of benzoic and phenolic acids in cranberry, using their trimethylsilyl derivatives (Zuo et al., 2002).

3. Environmental Chemistry

• Environmental Impact and Analysis : The widespread use of benzoic acid derivatives, including this compound and its related compounds, has implications for the environment. Del Olmo et al. (2017) discussed the occurrence, uses, human exposure, metabolism, toxicology, and analytical methods for detection of benzoic acid and its derivatives, highlighting their distribution in the environment and potential public health concerns (Del Olmo et al., 2017).

4. Pharmaceutical and Medical Research

• Role in Drug Synthesis and Medicinal Chemistry : The derivatives of this compound are also significant in the synthesis of pharmaceutical compounds. Studies like that by Zheng et al. (2013) explore the manganese-catalyzed reduction of carboxylic acids to disilylacetals, demonstrating the compound's relevance in medicinal chemistry (Zheng et al., 2013).

5. Material Science and Engineering

• Applications in Material Synthesis : In material science, these compounds are used for the synthesis of novel materials with specific properties. For instance, the study by Kawachi et al. (2008) on the synthesis of B/Si bidentate Lewis acids shows how derivatives of benzoic acid, including those with silyl groups, are instrumental in creating new materials (Kawachi et al., 2008).